molecular formula C28H21NO3 B5229520 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid

9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid

Cat. No. B5229520
M. Wt: 419.5 g/mol
InChI Key: ADELLQVNCCNUMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of protein-protein interactions and has been found to have potential applications in the development of new drugs.

Mechanism of Action

The mechanism of action of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid involves the inhibition of protein-protein interactions. The compound binds to the hydrophobic pocket on the surface of the target protein, preventing its interaction with its binding partner. This inhibition disrupts the normal function of the protein and can lead to a variety of biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid are still being studied. However, it has been found to induce apoptosis and cell cycle arrest in cancer cells by activating the p53 pathway. The compound has also been shown to have anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid in lab experiments is its potency as a protein-protein interaction inhibitor. This makes it a valuable tool for studying the function of specific proteins and their interactions with other proteins. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid. One area of research could be the development of new drugs based on the compound's ability to inhibit protein-protein interactions. Another area of research could be the study of the compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, the compound's low solubility in aqueous solutions could be addressed through the development of new formulations or delivery methods. Overall, the study of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid has the potential to lead to new discoveries and advancements in the field of scientific research.

Synthesis Methods

The synthesis of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid involves the reaction of 9H-fluorene-4-carboxylic acid with diphenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid.

Scientific Research Applications

The potential applications of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid in scientific research are vast. It has been found to be a potent inhibitor of protein-protein interactions, which makes it a promising candidate for the development of new drugs. The compound has been shown to inhibit the interaction between the p53 tumor suppressor protein and its negative regulator MDM2, which is overexpressed in many cancers. This inhibition leads to the activation of the p53 pathway, which induces apoptosis and cell cycle arrest in cancer cells.

properties

IUPAC Name

9-[(2,2-diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H21NO3/c30-27(24(18-10-3-1-4-11-18)19-12-5-2-6-13-19)29-26-21-15-8-7-14-20(21)25-22(26)16-9-17-23(25)28(31)32/h1-17,24,26H,(H,29,30)(H,31,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADELLQVNCCNUMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3C4=C(C5=CC=CC=C35)C(=CC=C4)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.